(1,2,4)Triazolo(1,5-a)pyrimidin-5(1H)-one, 2-methyl-7-propyl-6-((4-(3-(1H-tetrazol-5-yl)-2-thienyl)phenyl)methyl)-
(1,2,4)Triazolo(1,5-a)pyrimidin-5(1H)-one, 2-methyl-7-propyl-6-((4-(3-(1H-tetrazol-5-yl)-2-thienyl)phenyl)methyl)-
Brand Name:
Vulcanchem
CAS No.:
168152-82-7
VCID:
VC20907246
InChI:
InChI=1S/C21H20N8OS/c1-3-4-17-16(20(30)23-21-22-12(2)26-29(17)21)11-13-5-7-14(8-6-13)18-15(9-10-31-18)19-24-27-28-25-19/h5-10H,3-4,11H2,1-2H3,(H,22,23,26,30)(H,24,25,27,28)
SMILES:
CCCC1=C(C(=O)NC2=NC(=NN12)C)CC3=CC=C(C=C3)C4=C(C=CS4)C5=NNN=N5
Molecular Formula:
C21H20N8OS
Molecular Weight:
432.5 g/mol
(1,2,4)Triazolo(1,5-a)pyrimidin-5(1H)-one, 2-methyl-7-propyl-6-((4-(3-(1H-tetrazol-5-yl)-2-thienyl)phenyl)methyl)-
CAS No.: 168152-82-7
Cat. No.: VC20907246
Molecular Formula: C21H20N8OS
Molecular Weight: 432.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 168152-82-7 |
|---|---|
| Molecular Formula | C21H20N8OS |
| Molecular Weight | 432.5 g/mol |
| IUPAC Name | 2-methyl-7-propyl-6-[[4-[3-(2H-tetrazol-5-yl)thiophen-2-yl]phenyl]methyl]-4H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one |
| Standard InChI | InChI=1S/C21H20N8OS/c1-3-4-17-16(20(30)23-21-22-12(2)26-29(17)21)11-13-5-7-14(8-6-13)18-15(9-10-31-18)19-24-27-28-25-19/h5-10H,3-4,11H2,1-2H3,(H,22,23,26,30)(H,24,25,27,28) |
| Standard InChI Key | DRMGKOMHHBBKDH-UHFFFAOYSA-N |
| Isomeric SMILES | CCCC1=C(C(=O)N=C2N1NC(=N2)C)CC3=CC=C(C=C3)C4=C(C=CS4)C5=NNN=N5 |
| SMILES | CCCC1=C(C(=O)NC2=NC(=NN12)C)CC3=CC=C(C=C3)C4=C(C=CS4)C5=NNN=N5 |
| Canonical SMILES | CCCC1=C(C(=O)N=C2N1NC(=N2)C)CC3=CC=C(C=C3)C4=C(C=CS4)C5=NNN=N5 |
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